BCECF
BCECF
BCECF is a fluorescent probe commonly used to measure pH. It is a dual-excitation ratiometric pH indicator with a pKa of ~6.98. Measurements of pH are made by determining the ratio of emission intensity, detected at 535 nm, when excited at 490 nm versus the emission intensity when excited at 440 nm. BCECF is membrane impermeable, whereas the acetoxymethyl ester, BCEBF-AM is membrane permeant.
Brand Name:
Vulcanchem
CAS No.:
85138-49-4
VCID:
VC0051671
InChI:
InChI=1S/C26H20O9.CH4O2/c27-19-11-21-17(9-13(19)5-7-23(29)30)26(16-4-2-1-3-15(16)25(33)35-26)18-10-14(6-8-24(31)32)20(28)12-22(18)34-21;2-1-3/h1-4,9-12,27-28H,5-8H2,(H,29,30)(H,31,32);2-3H,1H2
SMILES:
C1=CC(=C(C=C1C(=O)O)C2=C3C=C(C(=O)C=C3OC4=C2C=C(C(=C4)O)CCC(=O)O)CCC(=O)O)C(=O)O
Molecular Formula:
C27H24O11
Molecular Weight:
524.5 g/mol
BCECF
CAS No.: 85138-49-4
Cat. No.: VC0051671
Molecular Formula: C27H24O11
Molecular Weight: 524.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | BCECF is a fluorescent probe commonly used to measure pH. It is a dual-excitation ratiometric pH indicator with a pKa of ~6.98. Measurements of pH are made by determining the ratio of emission intensity, detected at 535 nm, when excited at 490 nm versus the emission intensity when excited at 440 nm. BCECF is membrane impermeable, whereas the acetoxymethyl ester, BCEBF-AM is membrane permeant. |
|---|---|
| CAS No. | 85138-49-4 |
| Molecular Formula | C27H24O11 |
| Molecular Weight | 524.5 g/mol |
| IUPAC Name | 3-[7'-(2-carboxyethyl)-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-2'-yl]propanoic acid;methanediol |
| Standard InChI | InChI=1S/C26H20O9.CH4O2/c27-19-11-21-17(9-13(19)5-7-23(29)30)26(16-4-2-1-3-15(16)25(33)35-26)18-10-14(6-8-24(31)32)20(28)12-22(18)34-21;2-1-3/h1-4,9-12,27-28H,5-8H2,(H,29,30)(H,31,32);2-3H,1H2 |
| Standard InChI Key | JYHWIMBCXNSGSO-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)C2=C3C=C(C(=O)C=C3OC4=C2C=C(C(=C4)O)CCC(=O)O)CCC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)OC23C4=C(C=C(C(=C4)CCC(=O)O)O)OC5=C3C=C(C(=C5)O)CCC(=O)O.C(O)O |
| Appearance | Assay:≥90%A crystalline solid |
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